Cas no 62402-25-9 (1,3-Propanediol, 2-methyl-2-[(2-pyridinylmethyl)amino]-)

• Product Name: 1,3-Propanediol, 2-methyl-2-[(2-pyridinylmethyl)amino]-
• CAS No: 62402-25-9
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 446054
• PubChem ID: 71386739
• Update Time: 2025-04-19

1,3-Propanediol, 2-methyl-2-[(2-pyridinylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-methyl-2-[(2-pyridinylmethyl)amino]-
• 2-methyl-2-(pyridin-2-ylmethylamino)propane-1,3-diol
• AKOS018370174
• 62402-25-9
• DTXSID30808894
• 2-Methyl-2-{[(pyridin-2-yl)methyl]amino}propane-1,3-diol

• Inchi： 1S/C10H16N2O2/c1-10(7-13,8-14)12-6-9-4-2-3-5-11-9/h2-5,12-14H,6-8H2,1H3
• InChI Key： KXBDUPMABPHGIH-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)NCC1C=CC=CN=1

Computed Properties

• Exact Mass: 196.12128
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 65.38